Cas no 1096827-33-6 (5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid)

• Product Name: 5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid
• CAS No: 1096827-33-6
• MF: C₁₂H₁₀N₂O₆S
• MW: 310.282601833344
• CID: 4571667
• Update Time: 2025-06-12

5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid
• Benzoic acid, 5-methoxy-2-nitro-4-(4-thiazolylmethoxy)-

• Inchi： 1S/C12H10N2O6S/c1-19-10-2-8(12(15)16)9(14(17)18)3-11(10)20-4-7-5-21-6-13-7/h2-3,5-6H,4H2,1H3,(H,15,16)
• InChI Key： QCGWJDCBTNENHU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(OCC2=CSC=N2)C=C1[N+]([O-])=O

Additional information on 5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid

Introduction to 5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid (CAS No. 1096827-33-6)

5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid, identified by its CAS number 1096827-33-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of multiple substituents, including a methoxy group, a nitro group, and a thiazole moiety, contributes to its unique chemical properties and potential biological activities.

The nitro group at the 2-position and the methoxy group at the 5-position of the benzoic acid core are key structural features that influence the compound's reactivity and interaction with biological targets. The thiazole ring at the 4-position, linked through a methoxy group, introduces additional pharmacophoric elements that can modulate the compound's pharmacological profile. Such structural motifs are frequently explored in drug discovery due to their ability to engage with various biological pathways.

In recent years, there has been a growing interest in benzoic acid derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the context of anti-inflammatory, antimicrobial, and anticancer applications. The 5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid structure combines multiple pharmacologically relevant groups, making it a versatile scaffold for further chemical modification and biological evaluation.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The combination of electron-withdrawing (nitro) and electron-donating (methoxy) groups can influence its electronic properties, affecting both its solubility and binding affinity to biological targets. Additionally, the thiazole ring is known for its presence in numerous bioactive natural products and synthetic drugs, suggesting that this derivative may exhibit interesting pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed on 5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid, revealing potential interactions with enzymes and receptors involved in inflammatory pathways. These computational findings provide valuable insights into the compound's mechanism of action and guide experimental investigations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group followed by selective methylation and thiazole coupling are critical steps that must be meticulously controlled. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and scalability.

From a biochemical perspective, 5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid may exert its effects through multiple mechanisms. For instance, the nitro group can be reduced to an amine under specific conditions, potentially generating reactive intermediates that interact with biological targets. The methoxy group can participate in hydrogen bonding interactions, enhancing binding affinity. The thiazole moiety may engage with sulfur-containing residues in proteins, modulating enzyme activity.

In clinical research settings, this compound has been evaluated for its potential therapeutic applications. Preclinical studies have suggested that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its structure resembles known antimicrobial agents, raising the possibility of applications in treating bacterial or fungal infections. However, further studies are required to fully elucidate its safety profile and optimal dosing regimen.

The pharmaceutical industry has shown interest in developing novel derivatives of benzoic acid based on their structural versatility and biological activity. 5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid serves as a promising lead compound for future drug development efforts. By modifying specific functional groups or exploring analogs with different substituents, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs.

Future research directions may include exploring the compound's interactions with cellular pathways relevant to neurodegenerative diseases or cancer metabolism. Advances in high-throughput screening technologies could accelerate the identification of new applications for this molecule. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for producing this derivative on an industrial scale.

In conclusion,5-methoxy-2-nitro-4-(1,3-thiazol-4-ylmethoxy)benzoic acid (CAS No. 1096827-33-6) is a structurally complex and pharmacologically interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. As our understanding of biological systems continues to evolve，this molecule will likely play an important role in future drug discovery efforts.